Cas no 887204-60-6 (4-phenoxy-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-phenoxy-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 887204-60-6
• MF: C₂₃H₁₇N₃O₄S₂
• MW: 463.528782606125
• CID: 6229375
• PubChem ID: 3402281
• Update Time: 2025-10-30

4-phenoxy-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-phenoxy-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• F1365-3006
• 4-phenoxy-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
• (Z)-4-phenoxy-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 4-phenoxy-N-[(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 887204-60-6
• AKOS024606768

• Inchi： 1S/C23H17N3O4S2/c1-2-14-26-20-13-12-19(32(24,28)29)15-21(20)31-23(26)25-22(27)16-8-10-18(11-9-16)30-17-6-4-3-5-7-17/h1,3-13,15H,14H2,(H2,24,28,29)/b25-23-
• InChI Key： WWBXZYVOZHKDNT-BZZOAKBMSA-N
• SMILES： S1/C(=N\C(C2C=CC(=CC=2)OC2C=CC=CC=2)=O)/N(CC#C)C2C=CC(=CC1=2)S(N)(=O)=O

Computed Properties

• Exact Mass: 463.06604838g/mol
• Monoisotopic Mass: 463.06604838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 136Ų

Additional information on 4-phenoxy-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Comprehensive Analysis of 4-phenoxy-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 887204-60-6)

The compound 4-phenoxy-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, identified by its CAS No. 887204-60-6, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This benzothiazole derivative has garnered attention due to its unique chemical properties and potential therapeutic applications. Researchers are particularly interested in its sulfamoyl and benzothiazole moieties, which are known to contribute to bioactivity in various contexts.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. The structural complexity of 4-phenoxy-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide positions it as a candidate for targeting specific biological pathways. Its Z-configuration and propargyl group further enhance its reactivity, making it a valuable scaffold for drug discovery.

From a synthetic chemistry perspective, the preparation of CAS No. 887204-60-6 involves multi-step organic transformations, including amide coupling and cyclization reactions. The presence of the sulfonamide group introduces additional challenges in purification and stability, which are critical considerations for industrial-scale production. Recent publications have highlighted innovative methodologies to improve yield and selectivity, addressing common bottlenecks in the synthesis of such compounds.

The pharmacological profile of 4-phenoxy-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is under active investigation. Preliminary studies suggest interactions with kinase enzymes and G-protein-coupled receptors (GPCRs), which are pivotal in cellular signaling. These findings align with the growing interest in targeted therapies for conditions such as inflammatory diseases and metabolic disorders. The compound's ability to modulate protein-protein interactions also opens avenues for cancer research.

Environmental and regulatory aspects of CAS No. 887204-60-6 are equally important. As sustainability becomes a focal point in chemical manufacturing, researchers are exploring greener synthesis routes for benzothiazole derivatives. Computational tools like molecular docking and QSAR modeling are being employed to predict the compound's environmental impact and biodegradability, ensuring compliance with global standards.

In the context of AI-driven drug discovery, 4-phenoxy-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide exemplifies how machine learning can accelerate the identification of lead compounds. Platforms leveraging deep learning algorithms have been used to optimize its pharmacokinetic properties, reducing the time and cost associated with traditional trial-and-error approaches.

For researchers sourcing CAS No. 887204-60-6, quality control is paramount. Reputable suppliers provide high-purity batches with detailed analytical certificates, ensuring reproducibility in experimental settings. Storage conditions, typically under inert atmospheres at controlled temperatures, are essential to maintain the compound's integrity over time.

The future of 4-phenoxy-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide lies in interdisciplinary collaboration. Chemists, biologists, and data scientists must work together to unlock its full potential. As the scientific community continues to explore its applications, this compound may soon emerge as a cornerstone in next-generation therapeutics.